Cas no 16671-35-5 (Quinolinium,8-hydroxy-1-methyl-, hydroxide (1:1))

Quinolinium,8-hydroxy-1-methyl-, hydroxide (1:1) structure
16671-35-5 structure
Product Name:Quinolinium,8-hydroxy-1-methyl-, hydroxide (1:1)
CAS No:16671-35-5
MF:C10H11NO2
MW:177.199842691422
CID:161297
PubChem ID:204603
Update Time:2025-04-19

Quinolinium,8-hydroxy-1-methyl-, hydroxide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Quinolinium,8-hydroxy-1-methyl-, hydroxide (1:1)
    • 1-methylquinolin-1-ium-8-ol,hydroxide
    • Quinolinium, 8-hydroxy-1-methyl-, hydroxide
    • 16671-35-5
    • 8-Hydroxy-1-methylquinolinium hydroxide
    • DTXSID40168158
    • Inchi: 1S/C10H9NO.H2O/c1-11-7-3-5-8-4-2-6-9(12)10(8)11;/h2-7H,1H3;1H2
    • InChI Key: ZCZCEBNADVJABP-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC2=CC=C[N+](C)=C21.[OH-]

Computed Properties

  • Exact Mass: 177.07903
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.1Ų

Experimental Properties

  • PSA: 58.44
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